N-ethyl-2-methoxy-5-(1-pyrrolidinylsulfonyl)benzamide

• IUPAC Name: N-ethyl-2-methoxy-5-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C14H20N2O4S/c1-3-15-14(17)12-10-11(6-7-13(12)20-2)21(18,19)16-8-4-5-9-16/h6-7,10H,3-5,8-9H2,1-2H3,(H,15,17)
• InChI Key: VUFQMACSPZCBOD-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)N2CCCC2)OC
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

N-ethyl-2-methoxy-5-(1-pyrrolidinylsulfonyl)benzamide, commonly known as E-4018, is a chemical compound that has been extensively studied for its potential therapeutic applications in various medical fields. E-4018 is a selective antagonist of the transient receptor potential vanilloid subfamily 1 (TRPV1) ion channel, which is involved in the regulation of pain, inflammation, and other physiological processes.

Mechanism of Action

N-ethyl-2-methoxy-5-(1-pyrrolidinylsulfonyl)benzamide ion channels are involved in the regulation of pain and inflammation, and are activated by various stimuli, including heat, acid, and certain chemicals. E-4018 selectively blocks the activity of N-ethyl-2-methoxy-5-(1-pyrrolidinylsulfonyl)benzamide channels, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
E-4018 has been shown to effectively reduce pain and inflammation in animal models of various diseases, including osteoarthritis, neuropathic pain, and inflammatory bowel disease. E-4018 has also been shown to have anti-cancer properties, by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

E-4018 has several advantages for use in lab experiments, including its high selectivity for N-ethyl-2-methoxy-5-(1-pyrrolidinylsulfonyl)benzamide channels, its potency, and its low toxicity. However, E-4018 has some limitations, including its relatively short half-life and the need for specialized equipment for its administration.

Future Directions

There are several potential future directions for research on E-4018, including:
1. Development of more potent and selective N-ethyl-2-methoxy-5-(1-pyrrolidinylsulfonyl)benzamide antagonists for use in clinical settings.
2. Investigation of the potential use of E-4018 in the treatment of other diseases, such as diabetes and cardiovascular disease.
3. Investigation of the mechanisms underlying the anti-cancer properties of E-4018, and the development of novel cancer therapies based on N-ethyl-2-methoxy-5-(1-pyrrolidinylsulfonyl)benzamide inhibition.
4. Investigation of the potential use of E-4018 in combination with other drugs for the treatment of pain and inflammation.
5. Investigation of the role of N-ethyl-2-methoxy-5-(1-pyrrolidinylsulfonyl)benzamide channels in other physiological processes, such as thermoregulation and taste perception.

Synthesis Methods

The synthesis of E-4018 involves the reaction of 2-methoxy-5-nitrobenzoyl chloride with N-ethylpyrrolidine under basic conditions, followed by reduction of the resulting intermediate with sodium dithionite. The final product is obtained by sulfonation of the amine group with sulfonyl chloride.

Scientific Research Applications

E-4018 has been investigated for its potential therapeutic applications in various medical fields, including pain management, inflammation, and cancer. In preclinical studies, E-4018 has been shown to effectively block N-ethyl-2-methoxy-5-(1-pyrrolidinylsulfonyl)benzamide-mediated pain and inflammation, without causing any significant side effects.